N-(4-isopropylphenyl)-2-oxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide

• IUPAC Name: 2-oxo-N-(4-propan-2-ylphenyl)-5,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C19H22N2O2/c1-12(2)13-7-9-15(10-8-13)20-18(22)16-11-14-5-3-4-6-17(14)21-19(16)23/h7-12H,3-6H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: IDPBITOFZWAKTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC3=C(CCCC3)NC2=O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

The compound “N-(4-isopropylphenyl)-2-oxo-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide” is a complex organic molecule. It contains a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also has an isopropylphenyl group and a carboxamide group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can affect properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. Proper handling and disposal procedures should always be followed when working with chemicals.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.